Cas no 864859-11-0 (N-{6-acetyl-3-cyano-4H,5H,6H,7H-thieno2,3-cpyridin-2-yl}-2-phenylacetamide)

• Product Name: N-{6-acetyl-3-cyano-4H,5H,6H,7H-thieno2,3-cpyridin-2-yl}-2-phenylacetamide
• CAS No: 864859-11-0
• MF: C₁₈H₁₇N₃O₂S
• MW: 339.411482572556
• CID: 6327549
• PubChem ID: 4613548
• Update Time: 2025-07-14

N-{6-acetyl-3-cyano-4H,5H,6H,7H-thieno2,3-cpyridin-2-yl}-2-phenylacetamide Chemical and Physical Properties

Names and Identifiers

• N-{6-acetyl-3-cyano-4H,5H,6H,7H-thieno2,3-cpyridin-2-yl}-2-phenylacetamide
• N-(6-acetyl-3-cyano-5,7-dihydro-4H-thieno[2,3-c]pyridin-2-yl)-2-phenylacetamide
• SR-01000011379-1
• HMS2928L14
• HMS1427G15
• N-(6-acetyl-3-cyano-4,5,6,7-tetrahydrothieno[2,3-c]pyridin-2-yl)-2-phenylacetamide
• CHEMBL1405512
• N-{6-acetyl-3-cyano-4H,5H,6H,7H-thieno[2,3-c]pyridin-2-yl}-2-phenylacetamide
• F1298-0916
• MLS001167125
• SR-01000011379
• CCG-276665
• SMR000641065
• IFLab1_005427
• 864859-11-0
• IDI1_010830
• AKOS024604712

• Inchi： 1S/C18H17N3O2S/c1-12(22)21-8-7-14-15(10-19)18(24-16(14)11-21)20-17(23)9-13-5-3-2-4-6-13/h2-6H,7-9,11H2,1H3,(H,20,23)
• InChI Key： PTUAOTVLLMVTQF-UHFFFAOYSA-N
• SMILES： S1C(=C(C#N)C2=C1CN(C(C)=O)CC2)NC(CC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 339.10414797g/mol
• Monoisotopic Mass: 339.10414797g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 538
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 101Ų

Additional information on N-{6-acetyl-3-cyano-4H,5H,6H,7H-thieno2,3-cpyridin-2-yl}-2-phenylacetamide

Recent Advances in the Study of N-{6-acetyl-3-cyano-4H,5H,6H,7H-thieno2,3-cpyridin-2-yl}-2-phenylacetamide (CAS: 864859-11-0)

The compound N-{6-acetyl-3-cyano-4H,5H,6H,7H-thieno2,3-cpyridin-2-yl}-2-phenylacetamide (CAS: 864859-11-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This heterocyclic compound, characterized by its thienopyridine core, has been the subject of several studies aimed at elucidating its pharmacological properties, mechanism of action, and potential as a lead compound in drug discovery.

Recent research has focused on the synthesis and optimization of this compound, with particular emphasis on improving its bioavailability and target specificity. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that modifications to the acetyl and cyano functional groups could enhance the compound's binding affinity to specific kinase targets, making it a promising candidate for the treatment of certain cancers. The study utilized molecular docking simulations and in vitro assays to validate these findings, providing a robust foundation for further development.

In addition to its anticancer potential, 864859-11-0 has also been investigated for its anti-inflammatory properties. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that the compound exhibited significant inhibition of key inflammatory mediators, such as COX-2 and TNF-α, in murine models. These results suggest that N-{6-acetyl-3-cyano-4H,5H,6H,7H-thieno2,3-cpyridin-2-yl}-2-phenylacetamide could serve as a dual-action therapeutic agent, targeting both proliferative and inflammatory pathways.

Another area of interest is the compound's potential application in neurodegenerative diseases. Preliminary data from a 2023 study in ACS Chemical Neuroscience indicated that 864859-11-0 could modulate the activity of certain neurotransmitter receptors, offering neuroprotective effects in models of Parkinson's disease. However, further in vivo studies are required to confirm these findings and assess the compound's safety profile.

Despite these promising developments, challenges remain in the clinical translation of 864859-11-0. Issues such as metabolic stability, toxicity, and formulation optimization need to be addressed. Recent advancements in prodrug design and nanoparticle-based delivery systems, as highlighted in a 2024 review in Advanced Drug Delivery Reviews, may provide viable solutions to these challenges.

In conclusion, N-{6-acetyl-3-cyano-4H,5H,6H,7H-thieno2,3-cpyridin-2-yl}-2-phenylacetamide represents a versatile and promising scaffold in medicinal chemistry. Ongoing research continues to uncover its multifaceted pharmacological potential, paving the way for its eventual application in treating a range of diseases. Future studies should focus on overcoming the existing barriers to its clinical development while exploring its full therapeutic spectrum.